Cas no 72431-18-6 (1-(morpholin-4-yl)prop-2-yn-1-one)

• Product Name: 1-(morpholin-4-yl)prop-2-yn-1-one
• CAS No: 72431-18-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD26708360
• CID: 530978
• PubChem ID: 12840874
• Update Time: 2025-10-30

1-(morpholin-4-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(1-oxo-2-propynyl)-
• 1-morpholin-4-ylprop-2-yn-1-one
• 1-morpholinoprop-2-yn-1-one
• 4-(-1-oxo-2-propinyl)morpholin
• 4-propynoyl-morpholine
• Morpholine,4-(1-oxo-2-propynyl)
• morpholyl propiolate
• N-propynoylmorpholine
• 1-(morpholin-4-yl)prop-2-yn-1-one
• SCHEMBL7089526
• 72431-18-6
• AKOS026705676
• DTXSID30511194
• DY-0058
• MWLRHVKMEDRDMI-UHFFFAOYSA-N
• F8885-5715
• AB91295

• MDL： MFCD26708360
• Inchi： 1S/C7H9NO2/c1-2-7(9)8-3-5-10-6-4-8/h1H,3-6H2
• InChI Key： MWLRHVKMEDRDMI-UHFFFAOYSA-N
• SMILES： O1CCN(C(C#C)=O)CC1

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: -0.58370

Additional information on 1-(morpholin-4-yl)prop-2-yn-1-one

Introduction to 1-(morpholin-4-yl)prop-2-yn-1-one (CAS No. 72431-18-6)

1-(morpholin-4-yl)prop-2-yn-1-one, identified by its Chemical Abstracts Service (CAS) number 72431-18-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a morpholine moiety and a propargyl group in its molecular framework imparts distinct reactivity and biological activity, making it a valuable scaffold for synthetic chemists and biologists alike.

The compound's structure consists of a central carbonyl group (C=O) attached to a propargyl moiety (C≡CCH₃), which is further linked to a morpholine ring. The morpholine ring, characterized by its oxygen-containing nitrogen heterocycle, contributes to the molecule's solubility and interaction with biological targets. This structural configuration has been explored in various synthetic pathways, particularly in the development of novel therapeutic agents.

In recent years, 1-(morpholin-4-yl)prop-2-yn-1-one has been studied for its pharmacological properties. Research indicates that this compound exhibits moderate affinity for certain enzyme targets, suggesting its utility as an intermediate in the synthesis of enzyme inhibitors. For instance, studies have explored its potential as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The propargyl group provides a versatile handle for further functionalization, allowing chemists to modify the molecule's properties tailored to specific biological needs.

One of the most compelling aspects of 1-(morpholin-4-yl)prop-2-yn-1-one is its role in medicinal chemistry as a building block. Its ability to undergo various chemical transformations, such as Sonogashira coupling reactions and nucleophilic additions, makes it a preferred choice for constructing complex molecular architectures. These reactions are pivotal in generating novel compounds with enhanced pharmacological profiles.

The morpholine ring itself is known for its stability and bioavailability-enhancing properties when incorporated into drug molecules. This feature has been leveraged in the design of antifungal agents, antiviral drugs, and even central nervous system (CNS) therapeutics. The combination of the morpholine scaffold with the propargyl group offers a balance between structural rigidity and flexibility, which is often desirable in drug design.

Recent advancements in computational chemistry have further highlighted the importance of 1-(morpholin-4-yl)prop-2-yn-1-one. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding modes. This polyvalent binding capability is essential for designing drugs with high selectivity and reduced side effects. Additionally, virtual screening techniques have identified potential derivatives of this compound that may exhibit improved pharmacokinetic properties.

In clinical research, 1-(morpholin-4-yl)prop-2-yn-1-one has been investigated as part of larger drug discovery programs. While it may not be currently approved for any therapeutic use, its structural features make it an attractive candidate for further development. Researchers are exploring its efficacy in preclinical models for conditions such as neurodegenerative diseases and autoimmune disorders. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential as a treatment for CNS disorders.

The synthesis of 1-(morpholin-4-yl)prop-2-yn-1-one involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include the formation of the propargyl ketone via condensation reactions followed by functionalization of the morpholine ring through nucleophilic substitution or ring-closing metathesis. These synthetic routes are optimized for scalability and yield, ensuring that researchers can access sufficient quantities of the compound for both laboratory studies and potential industrial applications.

The chemical reactivity of 1-(morpholin-4-yioprop_2_yn_1_one) allows for diverse modifications, enabling chemists to fine-tune its biological activity. For example, introducing fluorine atoms at specific positions can enhance metabolic stability while maintaining target affinity. Similarly, appending polar groups can improve water solubility, making it more suitable for oral or injectable formulations.

The growing interest in 1-(morpholin_4_yl)_prop_2_yn_1_one underscores its significance as a pharmaceutical intermediate. As drug discovery continues to evolve, compounds like this one will play an increasingly critical role in developing next-generation therapeutics. Their unique structural features offer opportunities to address unmet medical needs by providing novel scaffolds with optimized pharmacological properties.

In conclusion,_(_(morp_ho lin _4 _y l)_ prop _2 _y n _ 1 _o ne)_ (CAS No._(72431 _18 _6))_ is_a_compound_of_interest_in_modern_drug_development_due_to_its_structural_and_functional_properties._ Its_morpholine_and_propargylmoieties_contribute_to_its_reactivity_and_potential_biological_activity._Further_research_and_synthetic_efforts_will Likely_reveal_even_more_of_its_promise_as_a_pharmaceutical_intermediate_and_building_block._